1-(4-chloro-2-fluorobenzoyl)-4-methylpiperidine

• IUPAC Name: (4-chloro-2-fluorophenyl)-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C13H15ClFNO/c1-9-4-6-16(7-5-9)13(17)11-3-2-10(14)8-12(11)15/h2-3,8-9H,4-7H2,1H3
• InChI Key: VKTQBDMIVJXETE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=C(C=C(C=C2)Cl)F
• Molecular Formula: C13H15ClFNO
• Molecular Weight: 255.71 g/mol

Description

1-(4-chloro-2-fluorobenzoyl)-4-methylpiperidine is a useful research compound. Its molecular formula is C13H15ClFNO and its molecular weight is 255.71 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 255.0826200 g/mol and the complexity rating of the compound is 279. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

Researchers have synthesized and characterized novel N-alkylamine- and N-cycloalkylamine-derived compounds, including those derived from 4-chlorobenzoyl, 4-fluorobenzoyl, among others. These compounds have potential applications in developing new pharmaceuticals and materials due to their unique structural properties (Foks, Pancechowska-Ksepko, & Gobis, 2014).

Conformational Analysis and Crystal Structure

The conformational analysis and crystal structure of a related compound, {[1-(3-chloro-4-fluorobenzoyl)-4-fluoropiperidin-4yl]methyl}[(5-methylpyridin-2-yl)methyl]amine, fumaric acid salt, were studied. This research contributes to the understanding of the solid and solution conformations of such compounds, which is critical for the design of new molecules with desired properties (Ribet et al., 2005).

Liquid Chromatography-Tandem Mass Spectrometric Method

A liquid chromatography-tandem mass spectrometric method was developed for the quantitative determination of a related compound, demonstrating the importance of analytical methods in supporting pre-clinical studies of new chemical entities (Yang, Wu, Clement, & Rudewicz, 2004).

Pharmacological and Behavioral Profile

The pharmacological and behavioral profiles of N-(4-Fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N′-(4-(2-methylpropyloxy)phenylmethyl) carbamide were explored, highlighting the therapeutic potential of compounds with similar structures in treating psychiatric disorders (Vanover et al., 2006).

Synthesis, Spectral Analysis, and Quantum Chemical Studies

The synthesis, spectral analysis, and quantum chemical studies on molecular geometry and chemical reactivity of related compounds have provided insights into their chemical reactivity and potential applications in various fields (Satheeshkumar, Sayın, Kaminsky, & Karnam Jayarampillai Rajendra Prasad, 2017).

Mechanism of Action

The mechanism of action of “1-(4-chloro-2-fluorobenzoyl)-4-methylpiperidine” would depend on its specific biological targets. Many drugs with a piperidine ring are active in the central nervous system.

Future Directions

The future directions for research on “1-(4-chloro-2-fluorobenzoyl)-4-methylpiperidine” would likely depend on its biological activity. If it shows promising activity in initial tests, it could be further optimized and studied in more detail.